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Compound of Interest

Compound Name: Bis-PEG13-acid

Cat. No.: B521440 Get Quote

This guide provides critical safety, handling, and disposal information for Bis-PEG13-acid,

tailored for researchers, scientists, and professionals in drug development. Adherence to these

procedures is essential for ensuring laboratory safety and operational integrity.

I. Personal Protective Equipment (PPE)
While Bis-PEG13-acid is not classified as a hazardous substance, proper PPE is mandatory to

minimize exposure and ensure safety.[1]

Recommended Personal Protective Equipment:
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Body Part
Personal Protective
Equipment

Material/Standard
Specification

Eyes/Face Chemical safety goggles
Splash-proof goggles are

recommended.

Hands Chemical-resistant gloves

Nitrile or butyl rubber gloves

are suitable for handling.[2][3]

Gloves must be inspected for

integrity before each use.[2][4]

Body Laboratory coat
A standard lab coat is sufficient

for routine handling.

Respiratory Not generally required

Work should be conducted in a

well-ventilated area or a

chemical fume hood to

minimize inhalation.

II. Operational Plan: Handling and Storage
Proper handling and storage are crucial for maintaining the integrity of Bis-PEG13-acid and

ensuring a safe laboratory environment.

A. Engineering Controls:

Always handle Bis-PEG13-acid in a well-ventilated area.

For procedures that may generate dust or aerosols, use a chemical fume hood.

Ensure that eyewash stations and safety showers are readily accessible.

B. Handling Procedures:

Wash hands thoroughly with soap and water after handling.

Avoid contact with eyes, skin, and clothing.

Do not eat, drink, or smoke in areas where the chemical is handled.
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Wear the appropriate PPE as specified in the table above.

C. Storage Procedures:

Store in tightly closed vessels in a refrigerated environment.

Keep away from heat, flames, and sparks.

Store separately from oxidizing agents.

III. Emergency Procedures
In the event of exposure or a spill, follow these procedures immediately:

Exposure Type First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, ensuring to

separate the eyelids with fingers. Seek medical

attention if irritation persists.

Skin Contact

Wash the affected skin area with plenty of soap

and water. Remove any contaminated clothing

and wash it before reuse.

Inhalation

Move the individual to fresh air. If symptoms

persist or in severe cases, seek medical

attention.

Ingestion

Wash out the mouth with copious amounts of

water for at least 15 minutes. Seek immediate

medical attention.

Spill

For small spills, mix with sand or a similar inert

absorbent material. Sweep up the mixture and

place it in a tightly closed container for disposal.

IV. Disposal Plan
All waste materials containing Bis-PEG13-acid must be handled as special waste.
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A. Waste Categorization:

While polyethylene glycol (PEG) is generally considered non-hazardous and biodegradable,

it is crucial to avoid releasing it into wastewater systems.

B. Disposal Procedure:

Collect all waste materials, including the chemical itself, any contaminated absorbent

materials, and disposable PPE (such as gloves), in a clearly labeled and sealed container.

Arrange for the disposal of the special waste through a licensed disposal company, in

accordance with local, national, and regional regulations.

V. Physical and Chemical Properties
Property Value

Appearance Solid

Odor No data available

Boiling Point No data available

Melting Point No data available

Source: BroadPharm Safety Data Sheet

Experimental Workflow Diagram
The following diagram illustrates the standard operating procedure for handling Bis-PEG13-
acid from receipt to disposal.
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Caption: Workflow for the safe handling of Bis-PEG13-acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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